Cas no 119042-10-3 (Pregna-1,4-diene-3,11,20-trione,17,21-dihydroxy-, 21-succinate, sodium salt (6CI))
119042-10-3 structure
Product Name:Pregna-1,4-diene-3,11,20-trione,17,21-dihydroxy-, 21-succinate, sodium salt (6CI)
CAS No:119042-10-3
MF:C25H29NaO8
MW:480.482739210129
CID:145528
PubChem ID:56841088
Update Time:2025-04-19
Pregna-1,4-diene-3,11,20-trione,17,21-dihydroxy-, 21-succinate, sodium salt (6CI) Chemical and Physical Properties
Names and Identifiers
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- Pregna-1,4-diene-3,11,20-trione,17,21-dihydroxy-, 21-succinate, sodium salt (6CI)
- prednisone sodium succinate
- sodium,4-[2-[(8S,9S,10R,13S,14S,17R)-17-hydroxy-10,13-dimethyl-3,11-dioxo-6,7,8,9,12,14,15,16-octahydrocyclopenta[a]phenanthren-17-yl]-2-oxoethoxy]-4-oxobutanoate
- Pregna-1,4-diene-3,11,20-trione, 17,21-dihydroxy-, 21-succinate, sodium salt
- sodium 4-{[(8xi,9xi,14xi)-17-hydroxy-3,11,20-trioxopregna-1,4-dien-21-yl]oxy}-4-oxobutanoate
- DTXSID90152300
- sodium;4-[2-[(8S,9S,10R,13S,14S,17R)-17-hydroxy-10,13-dimethyl-3,11-dioxo-6,7,8,9,12,14,15,16-octahydrocyclopenta[a]phenanthren-17-yl]-2-oxoethoxy]-4-oxobutanoate
- 119042-10-3
-
- Inchi: 1S/C25H30O8.Na/c1-23-9-7-15(26)11-14(23)3-4-16-17-8-10-25(32,24(17,2)12-18(27)22(16)23)19(28)13-33-21(31)6-5-20(29)30;/h7,9,11,16-17,22,32H,3-6,8,10,12-13H2,1-2H3,(H,29,30);/q;+1/p-1/t16-,17-,22+,23-,24-,25-;/m0./s1
- InChI Key: SVKYNVRZVCBIMG-UUMLWTKOSA-M
- SMILES: [Na+].O[C@]1(C(COC(CCC(=O)[O-])=O)=O)CC[C@H]2[C@@H]3CCC4=CC(C=C[C@]4(C)[C@H]3C(C[C@@]21C)=O)=O
Computed Properties
- Exact Mass: 480.17607
- Monoisotopic Mass: 480.17601216g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 8
- Heavy Atom Count: 34
- Rotatable Bond Count: 7
- Complexity: 999
- Covalently-Bonded Unit Count: 2
- Defined Atom Stereocenter Count: 6
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 138Ų
Experimental Properties
- PSA: 137.87
Pregna-1,4-diene-3,11,20-trione,17,21-dihydroxy-, 21-succinate, sodium salt (6CI) Related Literature
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Christopher B. Rodell,Christopher B. Highley,Minna H. Chen,Neville N. Dusaj,Chao Wang,Lin Han,Jason A. Burdick Soft Matter, 2016,12, 7839-7847
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Erika A. Cobar,Paul R. Horn,Robert G. Bergman,Martin Head-Gordon Phys. Chem. Chem. Phys., 2012,14, 15328-15339
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Qiao Song,Angela Bamesberger,Lingyun Yang,Haley Houtwed,Haishi Cao Analyst, 2014,139, 3588-3592
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Matthew J. Gaunt,Jinquan Yu,Jonathan B. Spencer Chem. Commun., 2001, 1844-1845
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Bo Wei,Zhenyu Liu,Chen Xie,Shu Yang,Wentao Tang,Aiwei Gu,Wing-Tak Wong,Ka-Leung Wong J. Mater. Chem. C, 2015,3, 12322-12327
119042-10-3 (Pregna-1,4-diene-3,11,20-trione,17,21-dihydroxy-, 21-succinate, sodium salt (6CI)) Related Products
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